The Core Antimicrobial Profile of Amphyl: A Technical Guide to its Active Ingredients and Spectrum of Efficacy
The Core Antimicrobial Profile of Amphyl: A Technical Guide to its Active Ingredients and Spectrum of Efficacy
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive analysis of the active ingredients found in various formulations of Amphyl disinfectants. It delineates their antimicrobial spectrum, mechanisms of action, and the standardized methodologies used to evaluate their efficacy. This document is intended to serve as a critical resource for researchers, scientists, and professionals involved in drug development and antimicrobial research.
Active Ingredients of Amphyl Formulations
Amphyl is a brand encompassing several disinfectant products, each with a unique combination of active antimicrobial agents. The primary active ingredients identified across these formulations include:
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o-Phenylphenol (OPP) : A phenolic compound known for its broad-spectrum antimicrobial properties.
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2-Benzyl-4-chlorophenol : A chlorinated phenolic compound.
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4-tert-Amylphenol (p-tert-Amylphenol) : An alkyl-substituted phenol.
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Alkyl dimethyl benzyl ammonium saccharinate : A quaternary ammonium compound (QAC).
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Ethanol : An alcohol-based disinfectant.
These compounds contribute to the disinfectant properties of Amphyl products, targeting a wide range of microorganisms.
Antimicrobial Spectrum: Quantitative Data
The efficacy of these active ingredients has been quantified against various microorganisms. The following tables summarize the available data on their minimum inhibitory concentrations (MIC), log reductions, and effective concentrations.
Table 1: Antibacterial Spectrum of Amphyl Active Ingredients
| Active Ingredient | Bacterium | Test Method | Result | Citation |
| o-Phenylphenol | Staphylococcus aureus | MIC | MIC50: 500 mg/L (3 mM) | [1] |
| Alkyl Dimethyl Benzyl Ammonium Chloride (ADBAC) | Escherichia coli | Agar Dilution | MIC: 1 to 128 µg/mL | [2] |
| Ethanol | Pseudomonas aeruginosa | Suspension Test | Effective Concentration: 30% to 100% (v/v) for 10-second kill | [3] |
| Ethanol | Serratia marcescens | Suspension Test | Effective Concentration: 40% to 100% (v/v) for 10-second kill | [3] |
| Ethanol | Escherichia coli | Suspension Test | Effective Concentration: 40% to 100% (v/v) for 10-second kill | [3] |
| Ethanol | Salmonella typhosa | Suspension Test | Effective Concentration: 40% to 100% (v/v) for 10-second kill | [3] |
| Ethanol | Staphylococcus aureus | Suspension Test | Effective Concentration: 60% to 95% for 10-second kill | [3] |
| Ethanol | Streptococcus pyogenes | Suspension Test | Effective Concentration: 60% to 95% for 10-second kill | [3] |
Table 2: Antifungal Spectrum of Amphyl Active Ingredients
| Active Ingredient | Fungus | Test Method | Result | Citation |
| o-Phenylphenol (20% in fumigant) | Trichophyton mentagrophytes | Carrier Test | 4-log reduction | [4] |
| o-Phenylphenol (20% in fumigant) | Candida albicans | Carrier Test | 4-log reduction | [4] |
| o-Phenylphenol (20% in fumigant) | Aspergillus niger | Carrier Test | 4-log reduction | [4] |
| Ethanol | Cryptococcus neoformans (tissue phase) | Surface Disinfection | Effective Concentration: 70% for <1 minute kill | [3] |
| Ethanol | Blastomyces dermatitidis (tissue phase) | Surface Disinfection | Effective Concentration: 70% for <1 minute kill | [3] |
| Ethanol | Coccidioides immitis (tissue phase) | Surface Disinfection | Effective Concentration: 70% for <1 minute kill | [3] |
| Ethanol | Histoplasma capsulatum (tissue phase) | Surface Disinfection | Effective Concentration: 70% for <1 minute kill | [3] |
Table 3: Virucidal Spectrum of Amphyl Active Ingredients
| Active Ingredient | Virus | Test Method | Result | Citation |
| Alkyl Dimethyl Benzyl Ammonium Chloride (n-ADBAC) | Porcine Epidemic Diarrhea Virus (PEDV) | Suspension Test | Inactivated at 50-fold dilution (hard water) | [5] |
| Alkyl Dimethyl Benzyl Ammonium Chloride (n-ADBAC) | Porcine Epidemic Diarrhea Virus (PEDV) | Suspension Test | Inactivated at 10-fold dilution (organic matter) | [5] |
| Ethanol | Lipophilic viruses (e.g., Herpes, Vaccinia, Influenza) | Suspension Test | Potent inactivation at 60%–80% | [3] |
| Ethanol | Many hydrophilic viruses (e.g., Adenovirus, Enterovirus, Rhinovirus, Rotavirus) | Suspension Test | Effective inactivation at 60%–80% | [3] |
Mechanisms of Antimicrobial Action
The active ingredients in Amphyl employ several mechanisms to achieve their antimicrobial effect. These are primarily direct, disruptive actions on microbial cells rather than intricate signaling pathway manipulations.
Disruption of Cell Membranes
Phenolic compounds, including o-phenylphenol , 2-benzyl-4-chlorophenol , and 4-tert-amylphenol , as well as quaternary ammonium compounds like alkyl dimethyl benzyl ammonium saccharinate , primarily act by disrupting the cytoplasmic membrane of microorganisms.[6][7] This disruption leads to the leakage of intracellular components and ultimately, cell death.[7] The lipophilic nature of these compounds facilitates their integration into the lipid bilayer of the cell membrane, compromising its integrity.
Mechanism of cell membrane disruption by phenolic compounds and QACs.
Denaturation of Proteins
Ethanol 's primary mode of action is the denaturation of proteins.[3] It disrupts the hydrogen bonds and hydrophobic interactions that maintain the three-dimensional structure of proteins, rendering them non-functional.[1][6][8] This inactivation of essential enzymes and structural proteins leads to microbial death. The presence of water is crucial for this process, which is why 60-90% ethanol solutions are generally more effective than absolute alcohol.[3]
Mechanism of protein denaturation by ethanol.
Experimental Protocols for Efficacy Testing
The antimicrobial efficacy of the active ingredients in Amphyl is determined using standardized experimental protocols. These methods are designed to provide reproducible results for regulatory and research purposes.
AOAC Use-Dilution Test
The AOAC Use-Dilution Test is a carrier-based method used to evaluate the efficacy of disinfectants on hard, inanimate surfaces.[4][9][10]
Workflow:
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Carrier Preparation : Stainless steel cylinders are sterilized.
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Inoculation : Carriers are immersed in a 48-hour broth culture of the test microorganism.
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Drying : Inoculated carriers are dried in an incubator.
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Exposure : Dried, contaminated carriers are individually immersed in 10 mL of the disinfectant solution for a specified contact time.
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Neutralization and Culture : After exposure, carriers are transferred to a tube containing a growth medium with a neutralizer to inactivate the disinfectant.
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Incubation : The tubes are incubated to allow for the growth of any surviving microorganisms.
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Observation : The presence or absence of turbidity (cloudiness) indicates bacterial growth or inhibition, respectively.
Workflow for the AOAC Use-Dilution Test.
EN 1276 Suspension Test
The EN 1276 is a quantitative suspension test for the evaluation of bactericidal activity of chemical disinfectants and antiseptics used in food, industrial, domestic, and institutional areas.[11][12]
Workflow:
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Preparation : A test suspension of bacteria is prepared in a solution containing an interfering substance (to simulate organic soil).
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Exposure : A sample of the disinfectant is added to the bacterial suspension and held for a specified contact time at a controlled temperature.
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Neutralization : An aliquot of the mixture is transferred to a neutralizer to stop the disinfectant's action.
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Plating and Incubation : The neutralized sample is plated onto a suitable agar medium and incubated.
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Colony Counting : The number of surviving bacteria is counted, and the log reduction is calculated compared to a control. To pass, a disinfectant must typically achieve a 5-log reduction (99.999% kill rate).[12]
ASTM E1052 - Standard Test Method for Virucidal Activity
This standard is a suspension test used to assess the effectiveness of microbicides against viruses.
Workflow:
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Preparation : A suspension of the test virus is prepared.
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Exposure : The virus suspension is mixed with the disinfectant at a specified concentration and for a defined contact time.
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Neutralization : The activity of the disinfectant is neutralized.
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Infectivity Assay : The treated virus suspension is serially diluted and used to inoculate susceptible host cells.
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Incubation and Observation : The host cell cultures are incubated and observed for cytopathic effects (CPE) or other evidence of viral replication.
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Titer Calculation : The viral titer is calculated to determine the log reduction in viral infectivity caused by the disinfectant.
OECD Guidelines for the Testing of Chemicals
The Organisation for Economic Co-operation and Development (OECD) provides a set of internationally accepted guidelines for the testing of chemicals, including disinfectants. These guidelines cover various aspects of efficacy testing, ensuring data consistency and reliability for regulatory purposes. For example, OECD Guideline 201 is used to assess the toxicity of chemicals to freshwater algae and cyanobacteria, which can be relevant for evaluating the environmental impact of disinfectant ingredients.[13][14]
Conclusion
The active ingredients in Amphyl formulations exhibit a broad antimicrobial spectrum, effectively targeting a wide range of bacteria, fungi, and viruses. Their primary mechanisms of action involve the direct disruption of microbial cell membranes and the denaturation of essential proteins. The efficacy of these compounds is rigorously evaluated using standardized protocols such as the AOAC Use-Dilution Test, EN 1276, and ASTM E1052, ensuring their performance as reliable disinfectants for various applications. This technical guide provides a foundational understanding of the core antimicrobial properties of Amphyl's active ingredients, serving as a valuable resource for the scientific and drug development communities.
References
- 1. How does alcohol denature a protein? | AAT Bioquest [aatbio.com]
- 2. fiveable.me [fiveable.me]
- 3. Chemical Disinfectants | Infection Control | CDC [cdc.gov]
- 4. microchemlab.com [microchemlab.com]
- 5. Bactericidal and virucidal activity of ethanol and povidone‐iodine - PMC [pmc.ncbi.nlm.nih.gov]
- 6. theory.labster.com [theory.labster.com]
- 7. fiveable.me [fiveable.me]
- 8. Protein Denaturing Activity | Ask A Biologist [askabiologist.asu.edu]
- 9. sd81c1d1a26fba3ff.jimcontent.com [sd81c1d1a26fba3ff.jimcontent.com]
- 10. microbe-investigations.com [microbe-investigations.com]
- 11. microbe-investigations.com [microbe-investigations.com]
- 12. EN 1276:2019 - Viroxy [viroxylabs.com]
- 13. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
- 14. shop.fera.co.uk [shop.fera.co.uk]
